![molecular formula C14H10F3N5O3S B214211 N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide](/img/structure/B214211.png)
N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide
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Overview
Description
N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide, also known as NBPT, is a chemical compound that has been extensively studied in the field of agriculture. It is a potent inhibitor of urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. NBPT has been shown to be highly effective in reducing nitrogen losses from urea-based fertilizers, thereby increasing the efficiency of nitrogen use in crop production.
Mechanism of Action
N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide inhibits the activity of urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. By inhibiting urease, this compound reduces the amount of ammonia that is released into the environment, thereby reducing nitrogen losses and increasing the efficiency of nitrogen use in crop production.
Biochemical and Physiological Effects
This compound has been shown to be safe for use in agriculture and animal feed. It does not have any known toxic effects on humans, animals, or the environment. This compound has been shown to be highly effective in reducing nitrogen losses from urea-based fertilizers, thereby increasing the efficiency of nitrogen use in crop production. In animal feed, this compound has been shown to reduce ammonia emissions and improve nitrogen utilization.
Advantages and Limitations for Lab Experiments
One advantage of using N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide in lab experiments is its high potency as a urease inhibitor. This allows for the use of lower concentrations of this compound, reducing the potential for toxicity and increasing the precision of the experiment. However, this compound can be expensive and difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the study of the effects of this compound on soil microbial communities and the environment. Additionally, there is a need for further research on the use of this compound in animal feed to reduce ammonia emissions and improve nitrogen utilization. Finally, there is a need for field studies to evaluate the effectiveness of this compound in reducing nitrogen losses from urea-based fertilizers under different environmental conditions.
Synthesis Methods
N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide can be synthesized by reacting 2-aminobenzothiazole with 2-chloro-N-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetamide in the presence of a base. The resulting product is then nitrated with nitric acid to yield this compound.
Scientific Research Applications
N-{6-nitro-1,3-benzothiazol-2-yl}-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide has been extensively studied in the field of agriculture as a urease inhibitor. It has been shown to be highly effective in reducing nitrogen losses from urea-based fertilizers, thereby increasing the efficiency of nitrogen use in crop production. This compound has also been studied for its potential use in animal feed to reduce ammonia emissions and improve nitrogen utilization.
properties
Molecular Formula |
C14H10F3N5O3S |
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Molecular Weight |
385.32 g/mol |
IUPAC Name |
2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C14H10F3N5O3S/c1-7-4-11(14(15,16)17)20-21(7)6-12(23)19-13-18-9-3-2-8(22(24)25)5-10(9)26-13/h2-5H,6H2,1H3,(H,18,19,23) |
InChI Key |
BTOCFCHKWGFPPP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NN1CC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(F)(F)F |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(F)(F)F |
Origin of Product |
United States |
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